Cas no 54928-04-0 (Jatamansic acid)

Jatamansic acid structure
Product name:Jatamansic acid
CAS No:54928-04-0
MF:C15H22O2
MW:234.333984851837
CID:2008117
Jatamansic acid Chemical and Physical Properties
Names and Identifiers
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- Jatamansic acid
- 4-Azulenecarboxylic acid, 1,2,3,3a,8,8a-hexahydro-1-methyl-7-(1-methylethyl)-, (1R,3aS,8aR)-rel-(-)-
-
- Inchi: 1S/C15H22O2/c1-9(2)11-5-7-13(15(16)17)12-6-4-10(3)14(12)8-11/h5,7,9-10,12,14H,4,6,8H2,1-3H3,(H,16,17)
- InChI Key: BYNOGUXCVFZVPZ-UHFFFAOYSA-N
- SMILES: CC(C1CC2C(CCC2C)C(C(=O)O)=CC=1)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- XLogP3: 4.409
Experimental Properties
- Density: 1.039±0.06 g/cm3(Predicted)
- Melting Point: 233-235 °C
- Boiling Point: 363.2±11.0 °C(Predicted)
- pka: 4.74±0.40(Predicted)
Jatamansic acid Related Literature
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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